Cas no 91086-68-9 (2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER)

• Product Name: 2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER
• CAS No: 91086-68-9
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 3279140
• PubChem ID: 13356127
• Update Time: 2025-04-21

2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER
• Methyl 5-ethylthiophene-2-carboxylate
• E89855
• 91086-68-9
• METHYL5-ETHYLTHIOPHENE-2-CARBOXYLATE
• MFCD06203733
• AKOS009015575
• CS-0195889
• methyl 5-ethyl-2-thiophenecarboxylate
• SCHEMBL11984343

• Inchi： 1S/C8H10O2S/c1-3-6-4-5-7(11-6)8(9)10-2/h4-5H,3H2,1-2H3
• InChI Key： XBHFFZLMQIVPDP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1CC

Computed Properties

• Exact Mass: 170.04015073g/mol
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives